Cas no 24003-11-0 (Phenol,2,4,6-trichloro-, 1-benzoate)

• Product Name: Phenol,2,4,6-trichloro-, 1-benzoate
• CAS No: 24003-11-0
• MF: C₁₃H₇Cl₃O₂
• MW: 301.55248093605
• CID: 268723
• PubChem ID: 253603
• Update Time: 2025-04-19

Phenol,2,4,6-trichloro-, 1-benzoate Chemical and Physical Properties

Names and Identifiers

• Phenol,2,4,6-trichloro-, 1-benzoate
• (2,4,6-trichlorophenyl) benzoate
• (2.4.6-Trichlor-phenyl)-benzoat
• 2,4,6-trichlorophenyl benzoate
• Benzoesaeure-(2,4,6-trichlor-phenylester)
• benzoic acid-(2,4,6-trichloro-phenyl ester)
• SCHEMBL8209293
• DTXSID00291597
• NSC-76713
• 24003-11-0
• NCIOpen2_008592
• NSC76713

• Inchi： 1S/C13H7Cl3O2/c14-9-6-10(15)12(11(16)7-9)18-13(17)8-4-2-1-3-5-8/h1-7H
• InChI Key： RHEZJKZNYHZXMR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1OC(C1C=CC=CC=1)=O)Cl)Cl

Computed Properties

• Exact Mass: 299.95100
• Monoisotopic Mass: 299.951
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.444
• Boiling Point: 450.4°Cat760mmHg
• Flash Point: 189.8°C
• Refractive Index: 1.612
• PSA: 26.30000
• LogP: 4.86600

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones Depsides and depsidones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones